Cas no 51179-17-0 (Quinoline, 2,4,7-trimethoxy-)

Quinoline, 2,4,7-trimethoxy- structure
Product name:Quinoline, 2,4,7-trimethoxy-
Quinoline, 2,4,7-trimethoxy- Chemical and Physical Properties
Names and Identifiers
-
- Quinoline, 2,4,7-trimethoxy-
- 2,4,7-trimethoxyquinoline
- 51179-17-0
- DTXSID30789619
-
- Inchi: InChI=1S/C12H13NO3/c1-14-8-4-5-9-10(6-8)13-12(16-3)7-11(9)15-2/h4-7H,1-3H3
- InChI Key: XUYSBGBDEVKTKN-UHFFFAOYSA-N
- SMILES: COC1C=CC2C(=CC(=NC=2C=1)OC)OC
Computed Properties
- Exact Mass: 219.08959
- Monoisotopic Mass: 219.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.6Ų
- XLogP3: 2.4
Experimental Properties
- PSA: 40.58
Quinoline, 2,4,7-trimethoxy- Related Literature
-
Jie Zhang,Yuming Guo,Hui Fang,Weili Jia,Han Li,Lin Yang,Kui Wang New J. Chem., 2015,39, 6951-6957
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Zhiping Yan,Zijun Sun,Xiang Liu,Hongxing Jia,Pingwu Du Nanoscale, 2016,8, 4748-4756
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Mengmeng Lan,Guodong Cui,Hongwei Zhang Org. Chem. Front., 2019,6, 3566-3574
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Chaudhery Mustansar Hussain,Chutarat Saridara,Somenath Mitra Analyst, 2008,133, 1076-1082
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Mireia Fernandez Ocaña,Hendrik Neubert,Anna Przyborowska,Richard Parker,Peter Bramley,John Halket,Raj Patel Analyst, 2004,129, 111-115
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